N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-3-methoxybenzamide

• Molecular Formula: C16H14N2O5
• Molecular Weight: 314.29 g/mol
• IUPAC Name: N-(1,3-dioxo-3a,4,7,7a-tetrahydro-octahydro-1H-4,7-epoxyisoindol-2-yl)-3-methoxybenzamide
• InChI: InChI=1S/C16H14N2O5/c1-22-9-4-2-3-8(7-9)14(19)17-18-15(20)12-10-5-6-11(23-10)13(12)16(18)21/h2-7,10-13H,1H3,(H,17,19)
• InChI Key: IGKRMRJBZRFISX-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)NN2C(=O)C3C4C=CC(C3C2=O)O4

Description

N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-3-methoxybenzamide, also known as DOTMA, is a chemical compound that has gained significant attention in scientific research due to its unique structure and potential applications in various fields. DOTMA is a bicyclic amine that contains a tricyclic core and a methoxybenzamide group. In

Mechanism of Action

The mechanism of action of N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-3-methoxybenzamide involves its ability to form liposomes with genetic material. These liposomes are then taken up by the target cells and the genetic material is released into the cytoplasm. Once inside the cell, the genetic material can be transcribed and translated to produce the desired protein.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and is well-tolerated by cells and animals. However, it can cause some cellular damage at high concentrations. This compound has been shown to induce an immune response in some animals, which can limit its effectiveness as a gene delivery agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-3-methoxybenzamide is its ability to efficiently deliver genetic material into cells. It is also relatively easy to synthesize and has a low cost. However, this compound can be toxic at high concentrations and can induce an immune response in some animals. Additionally, the efficiency of gene delivery can vary depending on the target cell type and the specific genetic material being delivered.

Future Directions

There are several future directions for the research and development of N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-3-methoxybenzamide. One area of focus is the optimization of its gene delivery efficiency. Researchers are also exploring the potential use of this compound in the development of new vaccines and as a tool for studying gene regulation. Additionally, there is ongoing research into the potential use of this compound in cancer therapy, as it may be able to deliver therapeutic genes directly to cancer cells.

Synthesis Methods

N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-3-methoxybenzamide can be synthesized using a multistep process that involves the reaction of 3-methoxybenzoic acid with 1,2,4,5-tetrahydro-3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-2-carboxylic acid. The resulting intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with the amine component to obtain this compound.

Scientific Research Applications

N-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)-3-methoxybenzamide has been extensively studied for its potential applications in gene therapy. It is commonly used as a cationic lipid for the delivery of genetic material into cells. This compound has been shown to efficiently encapsulate DNA and RNA molecules and deliver them to target cells. It has also been used in the development of vaccines and as a tool for studying the mechanisms of gene regulation.